Cas no 85813-74-7 (5(4H)-Oxazolone,2-methyl-4-(1-methylpropylidene)-, (E)- (9CI))

• Product name: 5(4H)-Oxazolone,2-methyl-4-(1-methylpropylidene)-, (E)- (9CI)
• CAS No: 85813-74-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 708185
• PubChem ID: 23266289

5(4H)-Oxazolone,2-methyl-4-(1-methylpropylidene)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone,2-methyl-4-(1-methylpropylidene)-, (E)- (9CI)
• 5(4H)-Oxazolone,2-methyl-4-(1-methylpropylidene)-,(E)-(9CI)
• 85813-74-7
• 85324-69-2
• 4-(Butan-2-ylidene)-2-methyloxazol-5(4H)-one

• Inchi： InChI=1S/C8H11NO2/c1-4-5(2)7-8(10)11-6(3)9-7/h4H2,1-3H3/b7-5+
• InChI Key： QFHPNBOTKLKXMJ-FNORWQNLSA-N
• SMILES： CCC(=C1C(=O)OC(=N1)C)C

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 38.66000
• LogP: 1.08120